Cas no 2096986-74-0 (4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid)

• Product Name: 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid
• CAS No: 2096986-74-0
• MF: C₁₂H₁₅N₃O₅
• MW: 281.264602899551
• MDL: MFCD30099295
• CID: 4772435
• Update Time: 2025-06-23

4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid

• MDL： MFCD30099295
• Inchi： 1S/C12H15N3O5/c1-18-9-6-8(12(16)17)7-10(19-2)11(9)20-5-3-4-14-15-13/h6-7H,3-5H2,1-2H3,(H,16,17)
• InChI Key： GYFTXSUDEUVHRE-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)O)=CC=1OC)OC)CCCN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 345
• XLogP3: 2.6
• Topological Polar Surface Area: 79.4

Additional information on 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid

4-(3-Azidopropoxy)-3,5-dimethoxybenzoic Acid: A Promising Compound in Medicinal Chemistry

4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid (CAS No. 2096986-74-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its azide functional group, which can be readily converted into various other functional groups through click chemistry reactions, making it a valuable intermediate in the synthesis of complex molecules.

The azide functional group in 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid is particularly noteworthy for its reactivity and stability. Azides are widely used in bioconjugation and bioorthogonal chemistry due to their ability to undergo efficient and selective reactions with alkynes and cyclooctynes. This property makes the compound an excellent candidate for the development of targeted drug delivery systems and imaging agents.

Recent studies have highlighted the potential of 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of novel antitumor agents. The researchers utilized the azide group to introduce bioactive moieties, resulting in compounds with enhanced cytotoxicity against cancer cells.

In another study, researchers explored the use of 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid in the development of fluorescent probes for cellular imaging. The azide group was conjugated with fluorescent dyes through click chemistry, leading to the creation of highly specific and sensitive imaging agents. These probes were found to be effective in visualizing specific cellular structures and processes, providing valuable insights into cellular biology.

The dimethoxybenzoic acid moiety in 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid also contributes to its biological activity. Dimethoxybenzoic acids are known for their antioxidant properties and have been shown to exhibit anti-inflammatory effects. This makes the compound a promising candidate for the development of multifunctional drugs that can address multiple disease pathways simultaneously.

In addition to its therapeutic potential, 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid has also been investigated for its use in materials science. The azide group can be used to create cross-linked polymers with unique mechanical and optical properties. These polymers have potential applications in areas such as drug delivery systems, tissue engineering, and advanced materials.

The synthesis of 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid typically involves several steps, including the introduction of the azide group via a substitution reaction and the formation of the dimethoxybenzoic acid scaffold through esterification or other chemical transformations. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its widespread use in research and development.

In conclusion, 4-(3-Azidopropoxy)-3,5-dimethoxybenzoic acid (CAS No. 2096986-74-0) is a highly versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and bioconjugation. Its unique combination of functional groups makes it an attractive building block for the development of novel drugs, imaging agents, and advanced materials. As research in these areas continues to advance, it is likely that new and exciting applications for this compound will be discovered.